Cas no 57339-60-3 (2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)-
• CAS No: 57339-60-3
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 345722
• PubChem ID: 54711376
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)-
• 4-hydroxy-3-(3-phenylprop-2-enoyl)chromen-2-one
• 4-Hydroxy-3-(3-phenylacryloyl)-2H-1-benzopyran-2-one
• 3-Cinnamoyl-4-hydroxycoumarin
• DTXSID40716153
• 57339-60-3

• Inchi： 1S/C18H12O4/c19-14(11-10-12-6-2-1-3-7-12)16-17(20)13-8-4-5-9-15(13)22-18(16)21/h1-11,20H
• InChI Key： NRCQJAMRNSNGRE-UHFFFAOYSA-N
• SMILES： O1C(C(C(C=CC2C=CC=CC=2)=O)=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 292.07356
• Monoisotopic Mass: 292.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6